![molecular formula C27H23N3O3 B2836171 3-(4-ethylphenyl)-5-(2-methoxybenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline CAS No. 866728-68-9](/img/structure/B2836171.png)
3-(4-ethylphenyl)-5-(2-methoxybenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-ethylphenyl)-5-(2-methoxybenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C27H23N3O3 and its molecular weight is 437.499. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Derivative Exploration
The synthesis and transformation of pyrazolo[4,3-c]quinoline derivatives have been extensively explored. For instance, the preparation of novel pyrazolo[4,3-c]quinoline derivatives, utilizing easily accessible dihydroquinolin-4-ones as starting materials, showcases advancements in synthetic methods. These methods involved functionalization with different acylating agents, leading to constrained core substrates. Through condensation with phenylhydrazines, a variety of pyrazole derivatives were obtained, highlighting the regioselectivity and mechanisms of these reactions (Kasiotis et al., 2006).
Antioxidant and Antimicrobial Properties
Some derivatives of pyrazolo[4,3-c]quinolines exhibit promising biological activities. For example, spiroquinoline derivatives, synthesized through a multicomponent reaction involving aryl aldehyde, Meldrum’s acid, and amine derivatives, demonstrated significant in vitro antioxidant activity. This suggests their potential utility in combating oxidative stress-related diseases (Patel et al., 2022).
Structural and Optical Properties
The structural and optical properties of quinoline derivatives have also been a focus of research. The study of quinolinyl chalcones containing a pyrazole group revealed that these compounds not only exhibit promising antimicrobial properties but also possess moderate antioxidant activity. This research underscores the versatility of pyrazolo[4,3-c]quinoline derivatives in both pharmaceutical applications and materials science (Prasath et al., 2015).
Novel Mechanisms of Action
A pyrazolo-quinoline compound, identified for its ability to derepress human smooth muscle alpha-actin promoter activity in ras-transformed cells, exhibits a novel mechanism of inhibiting ras transformation. This compound, SCH 51344, not only reverts morphological changes associated with ras transformation but also inhibits anchorage-independent growth of human tumor lines. This highlights the therapeutic potential of pyrazolo[4,3-c]quinoline derivatives in cancer treatment by targeting specific signaling pathways (Kumar et al., 1995).
properties
IUPAC Name |
5-(4-ethylphenyl)-8-[(2-methoxyphenyl)methyl]-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N3O3/c1-3-17-8-10-18(11-9-17)26-21-15-30(14-19-6-4-5-7-23(19)31-2)22-13-25-24(32-16-33-25)12-20(22)27(21)29-28-26/h4-13,15H,3,14,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGHZTAQYDSLHJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC=CC=C6OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.